molecular formula C9H16O3 B8334088 2,2-Dimethyl-5-ethyl-5-formyl-1,3-dioxane

2,2-Dimethyl-5-ethyl-5-formyl-1,3-dioxane

Cat. No.: B8334088
M. Wt: 172.22 g/mol
InChI Key: ISHYFGIFIHWIDH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,2-Dimethyl-5-ethyl-5-formyl-1,3-dioxane is a useful research compound. Its molecular formula is C9H16O3 and its molecular weight is 172.22 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H16O3

Molecular Weight

172.22 g/mol

IUPAC Name

5-ethyl-2,2-dimethyl-1,3-dioxane-5-carbaldehyde

InChI

InChI=1S/C9H16O3/c1-4-9(5-10)6-11-8(2,3)12-7-9/h5H,4,6-7H2,1-3H3

InChI Key

ISHYFGIFIHWIDH-UHFFFAOYSA-N

Canonical SMILES

CCC1(COC(OC1)(C)C)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

2,2-Dimethyl-5-ethyl-5-hydroxymethyl-1,3-dioxane (33 g.) was added to a stirred suspension of pyridinium chlorochromate (122.6 g) and anhydrous sodium acetate (7.8 g.) in dry dichloromethane (200 ml.), at 0°, under a current of nitrogen. The mixture was stirred at room temperature for six hours. The mixture was diluted with dry ether (500 ml) and the organic solution was decanted off. The oily residue was treated with ether and the combined extracts were evaporated in vacuo. The residue was purified by chromatography on silica, eluting with ether: hexane 1:3. 2,2-Dimethyl-5-ethyl-5-formyl-1,3-dioxane (30 g.) was obtained as a colourless oil.
Quantity
33 g
Type
reactant
Reaction Step One
Quantity
122.6 g
Type
reactant
Reaction Step One
Quantity
7.8 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Name
Quantity
500 mL
Type
solvent
Reaction Step Two

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